Cas no 1805397-02-7 (3-(Chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-4-carboxaldehyde)

3-(Chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-4-carboxaldehyde is a versatile heterocyclic compound featuring a reactive chloromethyl group, a difluoromethyl substituent, and an aldehyde functionality. Its multifunctional structure makes it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. The presence of both electrophilic (aldehyde, chloromethyl) and nucleophilic (hydroxyl) sites allows for selective derivatization, enabling the construction of complex molecular frameworks. The difluoromethyl group enhances metabolic stability and bioavailability in derived compounds. This compound is particularly useful in medicinal chemistry for the synthesis of bioactive molecules, where its structural motifs contribute to improved binding affinity and pharmacokinetic properties. Proper handling is advised due to its reactive functional groups.
3-(Chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-4-carboxaldehyde structure
1805397-02-7 structure
Product Name:3-(Chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-4-carboxaldehyde
CAS No:1805397-02-7
MF:C8H6ClF2NO2
MW:221.588548183441
CID:4891007
Update Time:2025-05-23

3-(Chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-(Chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-4-carboxaldehyde
    • Inchi: 1S/C8H6ClF2NO2/c9-2-5-4(3-13)1-6(14)12-7(5)8(10)11/h1,3,8H,2H2,(H,12,14)
    • InChI Key: VEGVPGYTBJQSEZ-UHFFFAOYSA-N
    • SMILES: ClCC1C(C=O)=CC(NC=1C(F)F)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 336
  • XLogP3: 0
  • Topological Polar Surface Area: 46.2

3-(Chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-4-carboxaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029025509-250mg
3-(Chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-4-carboxaldehyde
1805397-02-7 95%
250mg
$950.60 2022-04-01
Alichem
A029025509-500mg
3-(Chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-4-carboxaldehyde
1805397-02-7 95%
500mg
$1,853.50 2022-04-01
Alichem
A029025509-1g
3-(Chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-4-carboxaldehyde
1805397-02-7 95%
1g
$3,010.80 2022-04-01

Additional information on 3-(Chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-4-carboxaldehyde

Recent Advances in the Study of 3-(Chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-4-carboxaldehyde (CAS: 1805397-02-7)

The compound 3-(Chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-4-carboxaldehyde (CAS: 1805397-02-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the versatility of 3-(Chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-4-carboxaldehyde as a key intermediate in the synthesis of novel heterocyclic compounds. Its reactive chloromethyl and aldehyde functional groups make it a valuable building block for the construction of more complex molecules with potential pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of pyridine-based inhibitors targeting protein kinases involved in cancer progression.

In terms of biological activity, preliminary in vitro studies have shown that derivatives of this compound exhibit promising inhibitory effects against several disease-relevant enzymes. For instance, a recent screening campaign identified analogs of 3-(Chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-4-carboxaldehyde as potent inhibitors of bacterial efflux pumps, suggesting potential applications in addressing antibiotic resistance. The difluoromethyl group in particular has been noted for its ability to modulate the compound's lipophilicity and metabolic stability.

The mechanism of action for this class of compounds appears to involve multiple pathways. Structural analysis indicates that the hydroxypyridine core facilitates hydrogen bonding with biological targets, while the chloromethyl group may participate in covalent interactions with nucleophilic residues in target proteins. This dual mode of action makes derivatives of this compound particularly interesting for the development of targeted covalent inhibitors.

From a synthetic chemistry perspective, recent advances have improved the scalability and yield of 3-(Chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-4-carboxaldehyde production. A 2024 patent application describes an optimized three-step synthesis from commercially available starting materials, achieving an overall yield of 68% with excellent purity. This development is particularly significant as it addresses previous challenges in large-scale production of this valuable intermediate.

Looking forward, researchers are exploring the potential of this compound scaffold in various therapeutic areas including oncology, infectious diseases, and inflammation. Several pharmaceutical companies have included derivatives of 3-(Chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-4-carboxaldehyde in their preclinical pipelines, with particular interest in its application for developing selective kinase inhibitors. The unique electronic properties imparted by the difluoromethyl group are believed to contribute to enhanced target selectivity compared to similar compounds without this modification.

In conclusion, 3-(Chloromethyl)-2-(difluoromethyl)-6-hydroxypyridine-4-carboxaldehyde represents a promising chemical scaffold with diverse applications in medicinal chemistry. Recent studies have expanded our understanding of its synthetic utility, biological activity, and potential therapeutic value. As research continues, this compound and its derivatives are likely to play an increasingly important role in drug discovery efforts, particularly in areas requiring targeted covalent modulation of disease-relevant proteins.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.